Cas no 505083-05-6 (6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid)

6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid structure
505083-05-6 structure
Product Name:6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
CAS No:505083-05-6
MF:C13H10FNO2
MW:231.222406864166
CID:1572484
PubChem ID:69130419
Update Time:2025-04-21

6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 6-(4-fluoro-2-methylphenyl)-
    • 6-(4-fluoro-2-methylphenyl)pyridine-3-carboxylic acid
    • EN300-1628260
    • QYFIRKXOCMMZIS-UHFFFAOYSA-N
    • SCHEMBL4653904
    • 505083-05-6
    • Inchi: 1S/C13H10FNO2/c1-8-6-10(14)3-4-11(8)12-5-2-9(7-15-12)13(16)17/h2-7H,1H3,(H,16,17)
    • InChI Key: QYFIRKXOCMMZIS-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C2C=CC(C(=O)O)=CN=2)=C(C)C=1

Computed Properties

  • Exact Mass: 231.0696
  • Monoisotopic Mass: 231.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

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